Cas no 2680901-84-0 (4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid)

• Product Name: 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid
• CAS No: 2680901-84-0
• MF: C₁₀H₅F₆NO₄
• MW: 317.141423940659
• CID: 5636999
• PubChem ID: 165938754
• Update Time: 2025-11-07

4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680901-84-0
• 4-(2,2,2-trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid
• EN300-28293278
• 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H5F6NO4/c11-9(12,13)8(20)17-5-2-1-4(7(18)19)3-6(5)21-10(14,15)16/h1-3H,(H,17,20)(H,18,19)
• InChI Key： ZLHNDLBLEFKZPG-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC(C(=O)O)=CC=1OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 317.01227661g/mol
• Monoisotopic Mass: 317.01227661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid

Research Briefing on 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid (CAS: 2680901-84-0)

In recent years, the compound 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid (CAS: 2680901-84-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This trifluoromethylated benzoic acid derivative exhibits unique physicochemical properties, making it a promising candidate for drug discovery and development. The presence of both trifluoroacetamido and trifluoromethoxy groups enhances its metabolic stability and bioavailability, which are critical factors in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid as a potential inhibitor of inflammatory pathways. The researchers employed a multi-step synthetic route to achieve high purity and yield, followed by in vitro assays to assess its anti-inflammatory activity. The results demonstrated significant inhibition of key pro-inflammatory cytokines, suggesting its potential as a lead compound for treating chronic inflammatory diseases.

Another groundbreaking research effort, documented in ACS Chemical Biology, investigated the compound's role in modulating enzyme activity. The study revealed that 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid acts as a selective allosteric modulator of a specific kinase involved in cancer progression. This finding opens new avenues for targeted cancer therapies, particularly in cases where traditional kinase inhibitors have shown limited efficacy.

Furthermore, a collaborative study between academic and industrial researchers highlighted the compound's utility in prodrug design. By leveraging its carboxylic acid functionality, the team developed a series of ester prodrugs with improved pharmacokinetic profiles. These prodrugs exhibited enhanced oral absorption and sustained release properties, addressing common challenges in drug delivery systems.

In summary, the latest research on 4-(2,2,2-Trifluoroacetamido)-3-(trifluoromethoxy)benzoic acid (CAS: 2680901-84-0) underscores its versatility and potential in multiple therapeutic areas. From anti-inflammatory applications to cancer therapy and advanced drug delivery, this compound continues to inspire innovative research. Future studies are expected to explore its mechanism of action in greater detail and optimize its derivatives for clinical development.